Cas no 2228937-95-7 (1-2-(1H-pyrrol-2-yl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(1H-pyrrol-2-yl)ethylcyclopropan-1-ol
• CAS No: 2228937-95-7
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 6402938
• PubChem ID: 165671610
• Update Time: 2025-11-05

1-2-(1H-pyrrol-2-yl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(1H-pyrrol-2-yl)ethylcyclopropan-1-ol
• 1-[2-(1H-pyrrol-2-yl)ethyl]cyclopropan-1-ol
• 2228937-95-7
• EN300-1835616

• Inchi： 1S/C9H13NO/c11-9(5-6-9)4-3-8-2-1-7-10-8/h1-2,7,10-11H,3-6H2
• InChI Key： GUPXSLGDDZEKRI-UHFFFAOYSA-N
• SMILES： OC1(CCC2=CC=CN2)CC1

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 36Ų

Additional information on 1-2-(1H-pyrrol-2-yl)ethylcyclopropan-1-ol

Comprehensive Overview of 1-2-(1H-pyrrol-2-yl)ethylcyclopropan-1-ol (CAS No. 2228937-95-7)

1-2-(1H-pyrrol-2-yl)ethylcyclopropan-1-ol is a unique organic compound with a molecular structure that combines a cyclopropane ring and a pyrrole moiety. This compound, identified by its CAS number 2228937-95-7, has garnered significant attention in recent years due to its potential applications in pharmaceutical research, agrochemical development, and material science. Its hybrid structure offers a versatile platform for further chemical modifications, making it a valuable intermediate in synthetic chemistry.

The compound's pyrrole-cyclopropane hybrid architecture is particularly intriguing to researchers exploring novel bioactive molecules. Pyrrole derivatives are well-known for their presence in natural products and pharmaceuticals, while cyclopropane rings are often used to enhance metabolic stability and bioavailability. This combination positions 1-2-(1H-pyrrol-2-yl)ethylcyclopropan-1-ol as a promising candidate for drug discovery programs targeting various therapeutic areas, including central nervous system disorders and anti-inflammatory applications.

Recent advancements in synthetic methodologies have made 1-2-(1H-pyrrol-2-yl)ethylcyclopropan-1-ol more accessible to researchers. Modern techniques such as flow chemistry and microwave-assisted synthesis have significantly improved the efficiency of producing this compound, addressing one of the key challenges in working with complex cyclopropane-containing structures. These developments align with the growing demand for sustainable and efficient synthetic approaches in the chemical industry.

The compound's physicochemical properties have been the subject of several computational and experimental studies. Its logP value and hydrogen bonding capacity suggest favorable drug-like characteristics, making it particularly interesting for medicinal chemists engaged in lead optimization. These properties also contribute to its potential use in material science applications, where its unique molecular geometry could influence the performance of advanced polymeric materials.

In the context of current research trends, 1-2-(1H-pyrrol-2-yl)ethylcyclopropan-1-ol has been investigated for its potential role in developing new heterocyclic compounds with improved biological activities. The pharmaceutical industry's continued focus on pyrrole-based therapeutics has created renewed interest in this compound class, particularly for targets where traditional scaffolds have shown limitations. Researchers are particularly excited about the possibility of creating novel analogs with enhanced selectivity and reduced off-target effects.

Analytical characterization of 1-2-(1H-pyrrol-2-yl)ethylcyclopropan-1-ol typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide crucial structural information that guides further derivatization efforts. The compound's stability under various conditions has also been extensively studied, with results indicating good compatibility with many common synthetic transformations, an important consideration for process chemistry applications.

From a commercial perspective, the availability of 1-2-(1H-pyrrol-2-yl)ethylcyclopropan-1-ol has improved significantly in recent years. Several specialty chemical suppliers now offer this compound in research quantities, reflecting the growing demand from academic and industrial laboratories. The pricing and purity specifications vary among suppliers, prompting researchers to carefully evaluate their sourcing options based on specific project requirements.

Looking ahead, the future applications of 1-2-(1H-pyrrol-2-yl)ethylcyclopropan-1-ol appear promising. Its structural features make it an attractive starting point for developing new chemical entities across multiple disciplines. As synthetic methodologies continue to evolve and our understanding of structure-activity relationships deepens, this compound is likely to play an increasingly important role in various areas of chemical research and development.

For researchers working with 1-2-(1H-pyrrol-2-yl)ethylcyclopropan-1-ol, proper handling and storage recommendations should be followed to maintain compound integrity. While not classified as hazardous, standard laboratory safety protocols should be observed when working with this chemical. Appropriate personal protective equipment and proper ventilation are recommended, especially when handling larger quantities or during extended synthesis procedures.

The intellectual property landscape surrounding 1-2-(1H-pyrrol-2-yl)ethylcyclopropan-1-ol and its derivatives continues to evolve. Several patent applications have emerged in recent years covering various synthetic approaches and potential applications. Researchers considering commercial development of products based on this compound should conduct thorough freedom-to-operate analyses to navigate this complex IP environment effectively.

In conclusion, 1-2-(1H-pyrrol-2-yl)ethylcyclopropan-1-ol (CAS No. 2228937-95-7) represents an exciting area of research at the intersection of medicinal chemistry and materials science. Its unique structural features, combined with growing synthetic accessibility, position it as a valuable building block for future innovation. As research in this area progresses, we can anticipate new discoveries that will further expand the utility and applications of this interesting compound class.